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Compound of Interest

Compound Name: C.I. Pigment Yellow 74

Cat. No.: B1669072

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available health and safety data for
C.l. Pigment Yellow 74 (CAS No. 6358-31-2), a monoazo pigment used in various industrial
applications. This document summarizes key toxicological endpoints, presents quantitative
data in structured tables, and details experimental methodologies for critical studies to support
informed risk assessment and safe handling practices.

Toxicological Data Summary

The following tables summarize the key quantitative toxicological data for C.l. Pigment Yellow
74 based on available studies.

Table 1: 2 Toxici

Endpoint Species Route Value Reference

LD50 Rat Oral >5000 mg/kg bw  [1]

Table 2: Skin and Eye Irritation
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. ] o Classificati
Endpoint Species Guideline Result Reference
on
Primary
Skin Irritation Rabbit OECD 404 Irritation Non-irritant [2]
Index: 0.0
Highest Total o
o ) Minimally
Eye Irritation Rabbit OECD 405 Mean Score: o [3]
Irritating
7.3
Metabolic
Assay Test System L Result Reference
Activation
Salmonella
Bacterial o
typhimurium ] )
Reverse ] With and without )
) strains TA97, Negative [4]
Mutation Assay S9
TA98, TA100,
(Ames Test)
TA1535

Table 4: Sensitization and Carcinogenicity
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Endpoint Data Availability Summary
Some sources suggest a
potential for skin sensitization,
) o o but no definitive study using a
Skin Sensitization No quantitative data found

validated method like the Local
Lymph Node Assay (LLNA)
was identified.[5][6]

. - No long-term bioassay data
Carcinogenicity found
oun

C.I. Pigment Yellow 74 is not
listed as a carcinogen by major
regulatory agencies such as
IARC, NTP, or OSHA.
However, no specific long-term
carcinogenicity studies in

animals were identified.[7]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test) for C.I.

Pigment Yellow 74

The genotoxicity of C.l. Pigment Yellow 74 was assessed using the Salmonella typhimurium
histidine reverse mutation assay (Ames test) as part of a large screening program. The
following protocol is based on the methodology described by Zeiger et al. (1988).[4]

Objective: To evaluate the mutagenic potential of C.l. Pigment Yellow 74 by measuring its
ability to induce reverse mutations at the histidine locus in various strains of Salmonella

typhimurium.

Test System:

o Bacterial Strains:Salmonella typhimurium strains TA97, TA98, TA100, and TA1535. These
strains are designed to detect different types of mutations (frameshift and base-pair

substitutions).
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» Metabolic Activation System: Aroclor 1254-induced rat liver S9 fraction was used to simulate
mammalian metabolism. Tests were conducted both with and without the S9 mix.

Methodology:

e Dose Range Finding: A preliminary toxicity test was performed to determine the appropriate
concentration range of C.l. Pigment Yellow 74.

e Plate Incorporation Assay:

o 0.1 mL of an overnight bacterial culture, 0.1 mL of the test substance solution (at various
concentrations), and 0.5 mL of S9 mix or buffer were added to 2.0 mL of molten top agar.

o The mixture was vortexed and poured onto the surface of minimal glucose agar plates.
 Incubation: The plates were incubated at 37°C for 48-72 hours.

e Scoring: The number of revertant colonies (his+) on each plate was counted. A positive
response is defined as a reproducible, dose-related increase in the number of revertant
colonies.

Results for C.I. Pigment Yellow 74: The study concluded that C.l. Pigment Yellow 74 was not
mutagenic in any of the tested Salmonella typhimurium strains, either with or without metabolic
activation.[4]

Visualizations
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Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).
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Caption: Experimental workflow for the OECD 404 Skin Irritation Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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